((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA)7)-Phalloidin
Overview
Description
((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA)7)-Phalloidin is a complex molecule that involves the use of 5-TAMRA (5-Carboxytetramethylrhodamine), a fluorescent dye . This dye is commonly used for labeling proteins, peptides, and oligonucleotides . It is supplied with an NHS ester reactive group for the labeling of primary amines .
Synthesis Analysis
The synthesis of a TAMRA-labeled compound involves the reaction of 5-TAMRA-NHS with a suitable ligand . For instance, a solution of 5-TAMRA-NHS was added to a solution of the amino-pendent Phos-tag ligand, and the mixture was allowed to react for 12 hours at room temperature .
Molecular Structure Analysis
The molecular structure of 5-TAMRA involves a xanthene dye structure with an absorbance maximum of 565 nm and an emission maximum of 580 nm . It is an orange-fluorescent dye .
Chemical Reactions Analysis
5-TAMRA NHS is commonly used for labeling proteins, peptides, and oligonucleotides containing primary amines . The NHS ester reactive group on 5-TAMRA NHS reacts with primary amines to form a stable amide bond .
Physical And Chemical Properties Analysis
5-TAMRA has a molecular weight of 527.52 . It has an excitation maximum at 546 nm and an emission maximum at 580 nm . The extinction coefficient is 95,000 M^-1 cm^-1 .
Scientific Research Applications
Fluorescent Modifications
Tamra, a derivative of rhodamine, is an excellent alternative to NED as FRET acceptor for FAM fluorophore . This makes it useful in real-time PCR or automated DNA sequencing applications .
Protein Analysis Reagents
5-TAMRA (5-Carboxytetramethylrhodamine), a single isomer, has been widely used for preparing bioconjugates . These are especially useful in immunochemistry .
Labeling Chemistry
Under the name TAMRA, the carboxylic acid of 5-TAMRA has achieved prominence as a dye for oligonucleotide labeling . This is particularly useful in automated DNA sequencing applications .
Fluorescence Microscopy
5-TAMRA NHS is an orange fluorescent dye that can be used for fluorescence microscopy . It is supplied with an NHS ester reactive group for the labeling of primary amines .
Confocal Microscopy
In addition to fluorescence microscopy, 5-TAMRA NHS can also be used in confocal microscopy . This allows for high-resolution imaging of cellular structures .
FRET Acceptor for FAM
5-TAMRA NHS can act as a FRET acceptor for FAM . This makes it useful in studying protein interactions and conformational changes .
Safety and Hazards
properties
IUPAC Name |
2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]-5-[[(2R)-2-hydroxy-3-[(1S,14R,18S,20S,23S,28S,31S,34R)-18-hydroxy-34-[(1S)-1-hydroxyethyl]-23,31-dimethyl-15,21,24,26,29,32,35-heptaoxo-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraen-28-yl]-2-methylpropyl]carbamoyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C60H69N11O14S/c1-28-50(74)64-42-23-39-35-11-9-10-12-41(35)67-57(39)86-26-44(58(81)71-25-34(73)22-45(71)55(79)63-28)66-56(80)49(30(3)72)68-51(75)29(2)62-54(78)43(65-53(42)77)24-60(4,84)27-61-52(76)31-13-16-36(40(19-31)59(82)83)48-37-17-14-32(69(5)6)20-46(37)85-47-21-33(70(7)8)15-18-38(47)48/h9-21,28-30,34,42-45,49,67,72-73,84H,22-27H2,1-8H3,(H7-,61,62,63,64,65,66,68,74,75,76,77,78,79,80,82,83)/t28-,29-,30-,34-,42-,43-,44-,45-,49+,60+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKDGVPZDPBBBGR-IZZNSDNCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(C)(CNC(=O)C6=CC(=C(C=C6)C7=C8C=CC(=[N+](C)C)C=C8OC9=C7C=CC(=C9)N(C)C)C(=O)[O-])O)C)C(C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C(=O)N[C@H]2CC3=C(NC4=CC=CC=C34)SC[C@@H](C(=O)N5C[C@H](C[C@H]5C(=O)N1)O)NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@@H](NC2=O)C[C@](C)(CNC(=O)C6=CC(=C(C=C6)C7=C8C=CC(=[N+](C)C)C=C8OC9=C7C=CC(=C9)N(C)C)C(=O)[O-])O)C)[C@H](C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C60H69N11O14S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1200.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((R)-4-Hydroxy-4-methyl-Orn(5-TAMRA)7)-Phalloidin | |
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